Cas no 1249073-61-7 (1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene)

1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene structure
1249073-61-7 structure
Product Name:1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene
CAS No:1249073-61-7
MF:C13H17BrO2
MW:285.176883459091
CID:6420967
PubChem ID:62114015
Update Time:2024-01-16

1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene
    • Benzene, 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-2-methoxy-
    • 1-(2-Bromo-1-(cyclopropylmethoxy)ethyl)-2-methoxybenzene
    • EN300-1133252
    • 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-2-methoxybenzene
    • CS-0303156
    • 1249073-61-7
    • AKOS011393961
    • Inchi: 1S/C13H17BrO2/c1-15-12-5-3-2-4-11(12)13(8-14)16-9-10-6-7-10/h2-5,10,13H,6-9H2,1H3
    • InChI Key: ZVYSIROLSPLYEX-UHFFFAOYSA-N
    • SMILES: C1(C(OCC2CC2)CBr)=CC=CC=C1OC

Computed Properties

  • Exact Mass: 284.04119g/mol
  • Monoisotopic Mass: 284.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.343±0.06 g/cm3(Predicted)
  • Boiling Point: 346.2±32.0 °C(Predicted)

1-2-bromo-1-(cyclopropylmethoxy)ethyl-2-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1133252-0.05g
1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-2-methoxybenzene
1249073-61-7 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1133252-5.0g
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Enamine
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Enamine
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